1-([1]benzofuro[3,2-d]pyrimidin-4-yl)-N-(3-methylbutyl)piperidine-3-carboxamide

• IUPAC Name: 1-([1]benzofuro[3,2-d]pyrimidin-4-yl)-N-(3-methylbutyl)piperidine-3-carboxamide
• InChI: InChI=1S/C21H26N4O2/c1-14(2)9-10-22-21(26)15-6-5-11-25(12-15)20-19-18(23-13-24-20)16-7-3-4-8-17(16)27-19/h3-4,7-8,13-15H,5-6,9-12H2,1-2H3,(H,22,26)
• InChI Key: NAOQCXNHOMRJHH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCNC(=O)C1CCCN(C1)C2=NC=NC3=C2OC4=CC=CC=C43
• Molecular Formula: C21H26N4O2
• Molecular Weight: 366.5 g/mol

Description

The compound “1-(1benzofuro[3,2-d]pyrimidin-4-yl)-N-(3-methylbutyl)piperidine-3-carboxamide” is a complex organic molecule. It contains a benzofuro[3,2-d]pyrimidin-4-yl moiety, a piperidine ring, and a carboxamide group. The benzofuro[3,2-d]pyrimidin-4-yl moiety is a fused ring system that combines a benzene ring, a furan ring, and a pyrimidine ring.

Chemical Reactions Analysis

The chemical reactivity of this compound would likely be influenced by the presence of the benzofuro[3,2-d]pyrimidin-4-yl moiety, the piperidine ring, and the carboxamide group. For instance, the nitrogen in the piperidine ring could act as a nucleophile in reactions.

Scientific Research Applications

Antineoplastic Applications : Flumatinib, a tyrosine kinase inhibitor, demonstrates promise in Phase I clinical trials for chronic myelogenous leukemia, offering insights into its metabolism and the potential for therapeutic application (Gong et al., 2010).

Histone Deacetylase Inhibition for Cancer Therapy : MGCD0103, an orally active histone deacetylase inhibitor, has shown efficacy in blocking cancer cell proliferation and inducing apoptosis, highlighting its potential as an anticancer drug (Zhou et al., 2008).

Analytical and Pharmaceutical Development : The development of nonaqueous capillary electrophoresis for the separation of imatinib mesylate and related substances supports its application in quality control and pharmaceutical analysis (Ye et al., 2012).

Anti-Angiogenic and DNA Cleavage Activities : Novel piperidine-4-carboxamide derivatives have demonstrated significant anti-angiogenic and DNA cleavage activities, suggesting their potential as anticancer agents (Kambappa et al., 2017).

Analgesic and Antiparkinsonian Activities : Research into thiopyrimidine, pyrane, pyrazoline, and thiazolopyrimidine derivatives has uncovered compounds with analgesic and antiparkinsonian activities, opening avenues for the development of new treatments (Amr et al., 2008).